Cas no 7250-44-4 ( )

• Product Name: &nbsp
• CAS No: 7250-44-4
• MF: C₉H₁₆I₃NO₄
• MW: 582.941060066223
• CID: 977229
• PubChem ID: 24183775
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-iodoacetyl)oxyethyl-methylamino]ethyl 2-iodoacetate,hydroiodide
• 2OV1I &amp
• Acetic acid, (methylimino)diethylene ester, hydriodide
• Acetic acid, diester with methyldiethanolamine, hydriodide
• AG-G-85521
• amp
• CTK5D6276
• N,N-Bis(2-(iodoacetoxy)ethyl)-N-methylamine hydriodide
• N,N-Bis(2-iodoacetoxy)ethyl)-N-methylamine hydroiodide
• NSC30030
• NSC-30030
• WLN: I1VO2N1&amp
• (Methylazanediyl)di(ethane-2,1-diyl) bis(iodoacetate)--hydrogen iodide (1/1)
• WLN: I1VO2N1&2OV1I &IH
• DTXSID30993330
• S 41
• 7250-44-4
•  

• Inchi： 1S/C9H15I2NO4.HI/c1-12(2-4-15-8(13)6-10)3-5-16-9(14)7-11;/h2-7H2,1H3;1H
• InChI Key： SOXSPSQSLPDPTN-UHFFFAOYSA-N
• SMILES： ICC(=O)OCCN(C)CCOC(CI)=O.I

Computed Properties

• Exact Mass: 454.90815
• Monoisotopic Mass: 582.821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.987
• Boiling Point: 418.3°C at 760 mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.587
• PSA: 55.84
• LogP: 1.87280